[1-(5,6-dimethylpyrimidin-4-yl)-3-(4-fluorobenzyl)piperidin-3-yl]methanol

• IUPAC Name: [1-(5,6-dimethylpyrimidin-4-yl)-3-[(4-fluorophenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C19H24FN3O/c1-14-15(2)21-13-22-18(14)23-9-3-8-19(11-23,12-24)10-16-4-6-17(20)7-5-16/h4-7,13,24H,3,8-12H2,1-2H3
• InChI Key: QGVPIJZCYNOLJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCCC(C2)(CC3=CC=C(C=C3)F)CO)C
• Molecular Formula: C19H24FN3O
• Molecular Weight: 329.4 g/mol

Description

[1-(5,6-dimethylpyrimidin-4-yl)-3-(4-fluorobenzyl)piperidin-3-yl]methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a piperidine derivative and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of [1-(5,6-dimethylpyrimidin-4-yl)-3-(4-fluorobenzyl)piperidin-3-yl]methanol involves the inhibition of various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. This inhibition leads to an increase in the levels of neurotransmitters such as acetylcholine and serotonin, which are involved in the regulation of various physiological processes such as cognition, mood, and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. This inhibition leads to an increase in the levels of neurotransmitters such as acetylcholine and serotonin, which are involved in the regulation of various physiological processes such as cognition, mood, and behavior.

Advantages and Limitations for Lab Experiments

The advantages of using [1-(5,6-dimethylpyrimidin-4-yl)-3-(4-fluorobenzyl)piperidin-3-yl]methanol in lab experiments include its potent inhibitory activity against various enzymes and its potential applications in drug discovery and development. However, the limitations of using this compound in lab experiments include its high cost of synthesis, low solubility in aqueous solutions, and potential toxicity.

Future Directions

There are several future directions for the research on [1-(5,6-dimethylpyrimidin-4-yl)-3-(4-fluorobenzyl)piperidin-3-yl]methanol. These include:
1. Development of more efficient and cost-effective synthesis methods for this compound.
2. Further investigation of its potential applications in drug discovery and development.
3. Evaluation of its toxicity and safety profile.
4. Investigation of its potential applications in the treatment of other diseases such as cancer and inflammation.
5. Development of more potent and selective inhibitors based on the structure of this compound.
Conclusion:
This compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It exhibits potent inhibitory activity against various enzymes and has the potential to be developed as a therapeutic agent for various diseases. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of [1-(5,6-dimethylpyrimidin-4-yl)-3-(4-fluorobenzyl)piperidin-3-yl]methanol involves the reaction of 4-fluorobenzyl chloride with 1-(5,6-dimethylpyrimidin-4-yl)piperidine-3-ol in the presence of a base such as sodium hydride. The reaction takes place under reflux conditions in an appropriate solvent such as dimethylformamide or dimethyl sulfoxide. The product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

[1-(5,6-dimethylpyrimidin-4-yl)-3-(4-fluorobenzyl)piperidin-3-yl]methanol has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the pathogenesis of various diseases such as Alzheimer's disease, Parkinson's disease, and depression. Therefore, this compound has the potential to be developed as a therapeutic agent for these diseases.